Cas no 16172-23-9 (5-phenyl-1,3-oxazole-2-thiol)

• Product Name: 5-phenyl-1,3-oxazole-2-thiol
• CAS No: 16172-23-9
• MF: C₉H₇NOS
• MW: 177.222980737686
• MDL: MFCD08704427
• CID: 98614
• PubChem ID: 12230876
• Update Time: 2025-09-22

5-phenyl-1,3-oxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolethione,5-phenyl-
• 5-phenyl-3H-1,3-oxazole-2-thione
• 5-PHENYLOXAZOLE-2-THIOL
• 5-phenyl-1,3-oxazole-2-thiol
• 5-phenyl-3H-oxazole-2-thione
• 5-Phenyl-4-oxazolin-2-thion
• MFCD08704427
• AKOS027381461
• Z498514660
• SCHEMBL4936251
• 2-mercapto-5-phenyloxazole
• EN300-45278
• DTXSID30481520
• AB48571
• 5-Phenyl-2(3H)-oxazolethione
• 2(3H)-Oxazolethione, 5-phenyl-
• AT10313
• 16172-23-9
• CS-0216499
• OKGRCDVKEPEXFQ-UHFFFAOYSA-N
• AMY27677

• MDL： MFCD08704427
• Inchi： 1S/C9H7NOS/c12-9-10-6-8(11-9)7-4-2-1-3-5-7/h1-6H,(H,10,12)
• InChI Key： OKGRCDVKEPEXFQ-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 177.02500
• Monoisotopic Mass: 177.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 64.83000
• LogP: 2.63030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-phenyl-1,3-oxazole-2-thiol

Comprehensive Guide to 2(3H)-Oxazolethione,5-phenyl- (CAS No. 16172-23-9): Properties, Applications, and Market Insights

2(3H)-Oxazolethione,5-phenyl- (CAS No. 16172-23-9) is a specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and material science. This compound, characterized by its unique oxazolethione core and phenyl substituent, exhibits remarkable chemical properties that make it valuable for various industrial and research applications. In this article, we delve into the molecular structure, synthesis methods, and diverse uses of 5-phenyl-2(3H)-oxazolethione, while also exploring its relevance in current scientific trends.

The molecular formula of 2(3H)-Oxazolethione,5-phenyl- is C₉H₇NOS, with a molecular weight of 177.22 g/mol. Its structure features a five-membered oxazole ring fused with a thione group, enhancing its reactivity and versatility. Researchers often seek CAS 16172-23-9 for its role as a building block in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical research. The compound's ability to act as a ligand or intermediate in catalytic reactions further underscores its importance.

One of the most frequently asked questions about 5-phenyl-2(3H)-oxazolethione is its solubility and stability under different conditions. Studies indicate that this compound is moderately soluble in polar organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. Its stability is generally high under ambient conditions, though prolonged exposure to strong acids or bases may lead to degradation. These properties make 16172-23-9 a reliable candidate for laboratory use and industrial processes.

In recent years, the demand for 2(3H)-Oxazolethione,5-phenyl- has surged due to its applications in the development of advanced materials. For instance, its derivatives are being explored for use in organic light-emitting diodes (OLEDs) and photovoltaic cells, aligning with the global push for sustainable energy solutions. Additionally, the compound's potential as a corrosion inhibitor in metal coatings has sparked interest among material scientists, particularly in industries seeking eco-friendly alternatives.

The synthesis of CAS 16172-23-9 typically involves the reaction of phenyl isothiocyanate with α-haloketones or α-hydroxyketones under controlled conditions. Optimizing this process to achieve higher yields and purity remains a hot topic in synthetic chemistry forums. Researchers are also investigating greener synthesis routes, such as microwave-assisted reactions or solvent-free methods, to reduce environmental impact—a trend that resonates with the growing emphasis on green chemistry.

From a commercial perspective, 5-phenyl-2(3H)-oxazolethione is available through specialized chemical suppliers, with pricing influenced by factors like purity (e.g., ≥98%) and packaging specifications. Market analysts note an upward trajectory in its adoption, particularly in Asia-Pacific regions where pharmaceutical and electronics manufacturing are booming. Companies looking for high-purity 16172-23-9 often prioritize suppliers with ISO certification and stringent quality control measures.

Safety considerations for handling 2(3H)-Oxazolethione,5-phenyl- include standard laboratory precautions such as wearing gloves and eye protection. While not classified as highly hazardous, its material safety data sheet (MSDS) recommends adequate ventilation during use. These guidelines align with broader workplace safety trends, where transparency in chemical handling protocols is increasingly demanded by regulatory bodies and industry stakeholders alike.

Looking ahead, the versatility of CAS 16172-23-9 positions it as a compound of enduring relevance. Its applications in drug discovery—especially in designing kinase inhibitors or antimicrobial agents—are areas of active research. Furthermore, the rise of computational chemistry has enabled virtual screening of oxazolethione derivatives, accelerating the identification of novel applications. As interdisciplinary research grows, this compound is poised to bridge gaps between chemistry, biology, and materials engineering.

For those seeking technical data on 2(3H)-Oxazolethione,5-phenyl-, key resources include Reaxys, SciFinder, and patent databases where its synthetic methodologies and applications are documented. Academic institutions and R&D centers frequently collaborate to explore its untapped potential, making it a compound worth monitoring in scientific literature. Its presence in recent publications on heterocyclic chemistry underscores its academic significance.

In conclusion, 5-phenyl-2(3H)-oxazolethione (CAS No. 16172-23-9) represents a fascinating intersection of fundamental research and practical innovation. Whether you're a chemist investigating novel synthetic pathways, a materials scientist engineering next-generation devices, or a procurement specialist sourcing specialty chemicals, understanding this compound's multifaceted nature is essential. Its evolving role in cutting-edge technologies ensures that 16172-23-9 will remain a compound of interest for years to come.